Cas no 98793-02-3 (2-Naphthalenol, 3-(phenylmethoxy)-)

• Product Name: 2-Naphthalenol, 3-(phenylmethoxy)-
• CAS No: 98793-02-3
• MF: C₁₇H₁₄O₂
• MW: 250.291864871979
• CID: 750470
• PubChem ID: 11265189
• Update Time: 2025-06-14

2-Naphthalenol, 3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol, 3-(phenylmethoxy)-
• 3-phenylmethoxynaphthalen-2-ol
• 3-benzyloxy-2-naphthol
• 3-(BENZYLOXY)NAPHTHALEN-2-OL
• DTXSID70460571
• SCHEMBL7768975
• 98793-02-3
• AKOS009143440

• Inchi： 1S/C17H14O2/c18-16-10-14-8-4-5-9-15(14)11-17(16)19-12-13-6-2-1-3-7-13/h1-11,18H,12H2
• InChI Key： AFRCQDHVEXBPDF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=C(C=C2C=CC=CC2=C1)O

Computed Properties

• Exact Mass: 250.099379685g/mol
• Monoisotopic Mass: 250.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-Naphthalenol, 3-(phenylmethoxy)-

Comprehensive Overview of 2-Naphthalenol, 3-(phenylmethoxy)- (CAS No. 98793-02-3): Properties, Applications, and Industry Insights

2-Naphthalenol, 3-(phenylmethoxy)-, identified by its CAS No. 98793-02-3, is a specialized organic compound widely recognized for its unique molecular structure and versatile applications. This aromatic derivative combines a naphthalene backbone with a phenylmethoxy substituent, making it valuable in industries ranging from pharmaceuticals to advanced material science. Its systematic name, 3-(benzyloxy)-2-naphthol, reflects its functional groups, which contribute to its reactivity and utility in synthetic chemistry.

In recent years, the demand for high-purity intermediates like 2-Naphthalenol, 3-(phenylmethoxy)- has surged, driven by innovations in drug discovery and functional materials. Researchers frequently search for "CAS 98793-02-3 solubility" or "3-(phenylmethoxy)-2-naphthol synthesis," highlighting its relevance in laboratory settings. The compound’s UV-absorption properties and stability under controlled conditions further enhance its appeal for photochemical studies and organic electronics.

From a synthetic perspective, 98793-02-3 serves as a key building block for constructing complex molecules. Its phenolic hydroxyl group and ether linkage enable selective modifications, making it a candidate for catalysis research and polymer modification. Industry forums often discuss its role in "green chemistry approaches," aligning with global trends toward sustainable synthesis.

Analytical studies of 2-Naphthalenol, 3-(phenylmethoxy)- emphasize its chromatographic behavior and spectral characterization. Techniques like HPLC and NMR spectroscopy are commonly employed to ensure purity, a critical factor for applications in pharmaceutical formulations. Questions such as "How to purify CAS 98793-02-3" or "3-(benzyloxy)-2-naphthol safety data" reflect user concerns about handling protocols and quality control.

The compound’s thermal properties, including its melting point and decomposition temperature, are well-documented, supporting its use in high-temperature processes. Additionally, its compatibility with non-polar solvents expands its utility in coating formulations and adhesive development. Recent patents highlight its incorporation into light-stabilizing additives, addressing market needs for durable materials.

In conclusion, 2-Naphthalenol, 3-(phenylmethoxy)- (CAS No. 98793-02-3) exemplifies the intersection of structural complexity and industrial applicability. As research continues to uncover novel uses, this compound remains a focal point for innovation-driven sectors, from life sciences to advanced manufacturing.